PEG Linkers
  • Cy5-PEG6-NHS ester
    Cy5-PEG6-NHS ester
    • Cat. No.:
    • B606856
    • CAS No.:
    • Molecular Formula:
    • C51H71ClN4O11
    • Molecular Weight:
    • 951.6 g/mol
    Description
    Cy5-PEG6-NHS ester is a cyanine labeled PEG derivative with excitation/emission maximum 649/667 nm containing a NHS ester group, which is an amine reactive group. Hydophilic PEG spacer increases solubility in aq...
    - +
  • Fmoc-NH-PEG12-CH2COOH
    Fmoc-NH-PEG12-CH2COOH
    • Cat. No.:
    • B2359965
    • CAS No.:
    • 2291257-76-4; 675606-79-8
    • Molecular Formula:
    • C41H63NO16
    • Molecular Weight:
    • 825.946
    Description
    Fmoc-NH-PEG12-CH2COOH is a useful research compound. Its molecular formula is C41H63NO16 and its molecular weight is 825.946. The purity is usually 95%.
    BenchChem offers high-quality Fmoc-NH-PEG12-CH2COOH s...
    - +
  • Amino-PEG9-alcohol
    Amino-PEG9-alcohol
    • Cat. No.:
    • B3105438
    • CAS No.:
    • 15332-95-3
    • Molecular Formula:
    • C18H39NO9
    • Molecular Weight:
    • 413.5 g/mol
    Description
    Amino-PEG9-alcohol is a useful research compound. Its molecular formula is C18H39NO9 and its molecular weight is 413.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Amino-PEG9-alcohol suit...
    - +
  • Hydroxy-PEG14-t-butyl ester
    Hydroxy-PEG14-t-butyl ester
    • Cat. No.:
    • B8004232
    • CAS No.:
    • Molecular Formula:
    • C35H70O17
    • Molecular Weight:
    • 762.9 g/mol
    Description
    Hydroxy-PEG14-t-butyl ester is a useful research compound. Its molecular formula is C35H70O17 and its molecular weight is 762.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Hydroxy-PEG14-...
    - +
  • Benzyloxy-C5-PEG1
    Benzyloxy-C5-PEG1
    • Cat. No.:
    • B11870868
    • CAS No.:
    • Molecular Formula:
    • C14H22O3
    • Molecular Weight:
    • 238.32 g/mol
    Description
    Benzyloxy-C5-PEG1 is a useful research compound. Its molecular formula is C14H22O3 and its molecular weight is 238.32 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Benzyloxy-C5-PEG1 suitab...
    - +
  • Fmoc-PEG5-NHBoc
    Fmoc-PEG5-NHBoc
    • Cat. No.:
    • B11928246
    • CAS No.:
    • Molecular Formula:
    • C30H42N2O8
    • Molecular Weight:
    • 558.7 g/mol
    Description
    Fmoc-PEG5-NHBoc is a useful research compound. Its molecular formula is C30H42N2O8 and its molecular weight is 558.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Fmoc-PEG5-NHBoc suitable ...
    - +
  • N-(m-PEG4)-N'-(PEG4-NHS ester)-Cy5
    N-(m-PEG4)-N'-(PEG4-NHS ester)-Cy5
    • Cat. No.:
    • B12280507
    • CAS No.:
    • Molecular Formula:
    • C49H68ClN3O12
    • Molecular Weight:
    • 926.5 g/mol
    Description
    N-(m-PEG4)-N'-(PEG4-NHS ester)-Cy5 is a useful research compound. Its molecular formula is C49H68ClN3O12 and its molecular weight is 926.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality N-(...
    - +
  • Mal-PEG12-NH-Boc
    Mal-PEG12-NH-Boc
    • Cat. No.:
    • B12419736
    • CAS No.:
    • Molecular Formula:
    • C35H64N2O16
    • Molecular Weight:
    • 768.9 g/mol
    Description
    Mal-PEG12-NH-Boc is a useful research compound. Its molecular formula is C35H64N2O16 and its molecular weight is 768.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Mal-PEG12-NH-Boc suitab...
    - +
  • Benzyl-PEG13-Boc
    Benzyl-PEG13-Boc
    • Cat. No.:
    • B15073944
    • CAS No.:
    • Molecular Formula:
    • C38H68O15
    • Molecular Weight:
    • 764.9 g/mol
    Description
    Benzyl-PEG13-Boc is a useful research compound. Its molecular formula is C38H68O15 and its molecular weight is 764.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Benzyl-PEG13-Boc suitable...
    - +
  • Azido-C1-PEG4-C3-NH2
    Azido-C1-PEG4-C3-NH2
    • Cat. No.:
    • B15073971
    • CAS No.:
    • Molecular Formula:
    • C12H26N4O4
    • Molecular Weight:
    • 290.36 g/mol
    Description
    Azido-C1-PEG4-C3-NH2 is a useful research compound. Its molecular formula is C12H26N4O4 and its molecular weight is 290.36 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Azido-C1-PEG4-C3-NH...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img